Cas no 118159-39-0 (2-Nitro-5-(piperidin-1-yl)benzoic acid)

• Product Name: 2-Nitro-5-(piperidin-1-yl)benzoic acid
• CAS No: 118159-39-0
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD09787496
• CID: 1027429
• PubChem ID: 14459331
• Update Time: 2025-04-20

2-Nitro-5-(piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(piperidin-1-yl)benzoic acid
• 2-Nitro-5-piperidinobenzenecarboxylic acid
• 2-nitro-5-piperidinobenzoic acid
• AGN-PC-001HOR
• ANW-55298
• CTK7I6726
• nitropiperidinobenzenecarboxylicacid
• SureCN40110
• 2-Nitro-5-piperidin-1-yl-benzoic acid
• 2-Nitro-5-(piperidin-1-yl)benzoicacid
• 118159-39-0
• SCHEMBL40110
• DA-17340
• AKOS000214822
• 2-nitro-5-piperidin-1-ylbenzoic acid
• BD-0716
• SB31048
• RPNHCXPJSUGRAB-UHFFFAOYSA-N
• DTXSID00560598
• MFCD09787496

• MDL： MFCD09787496
• Inchi： 1S/C12H14N2O4/c15-12(16)10-8-9(4-5-11(10)14(17)18)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key： RPNHCXPJSUGRAB-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC(=C1)N1CCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.4Ų

2-Nitro-5-(piperidin-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)